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Compound of Interest

Compound Name: (2)-SU14813

Cat. No.: B10752378

Audience: Researchers, scientists, and drug development professionals.

Introduction: (Z)-SU14813 is a potent, multi-targeted receptor tyrosine kinase (RTK) inhibitor
that targets Vascular Endothelial Growth Factor Receptors (VEGFR), Platelet-Derived Growth
Factor Receptors (PDGFR), c-Kit, and FMS-like tyrosine kinase 3 (FLT3).[1][2][3] It has
demonstrated significant antiangiogenic and antitumor activity.[4] Proper preparation and
storage of stock solutions are critical for ensuring the compound's stability and obtaining
reliable, reproducible results in both in vitro and in vivo experiments. These notes provide a
detailed protocol for the preparation and storage of (Z)-SU14813 stock solutions.

Physicochemical Properties

Understanding the chemical and physical properties of (Z)-SU14813 is the foundation for
correct handling and solution preparation. Key data are summarized in the table below.

Table 1: Physicochemical Properties of (Z)-SU14813
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Property Value Source(s)
Molecular Formula C23H27FN4O4 [11[5][6]
Molecular Weight 442.48 g/mol [11[2][41[5]
Appearance Solid powder [2]
Solubility in DMSO > 44 mg/mL (approx. 99.4 mM)  [4][7]
Solubility in Water Insoluble [31[4]

| Solubility in Ethanol| Insoluble |[4] |

Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol details the steps to prepare a 10 mM stock solution in Dimethyl Sulfoxide
(DMSO), the recommended solvent.[3] It is crucial to use fresh, anhydrous DMSO, as
hygroscopic (moisture-absorbing) DMSO can significantly decrease the solubility of the
compound.[4][7]

Materials and Equipment:

e (Z)-SU14813 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), >99.9% purity

o Calibrated analytical balance

» Sterile, polypropylene or glass vials with secure caps

» Vortex mixer and/or sonicator

o Calibrated pipettes and sterile, low-retention tips

o Personal Protective Equipment (PPE): lab coat, safety glasses, gloves

Procedure:
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o Equilibrate Compound: Before opening, allow the vial of (Z)-SU14813 powder to warm to
room temperature to prevent condensation.

e Calculate Required Mass: Use the following formula to determine the mass of (Z)-SU14813
needed:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol
) For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) =10 mM x 1 mL x

442.48 g/mol = 4.425 mg

e Weigh Compound: Carefully weigh the calculated mass of (Z)-SU14813 powder and place it
into a sterile vial.

e Add Solvent: Add the desired volume of anhydrous DMSO to the vial containing the powder.

» Dissolve Compound: Tightly cap the vial and vortex thoroughly for 2-3 minutes. If the
compound does not fully dissolve, brief sonication or gentle warming in a 37°C water bath
can be used to aid dissolution.[7][8] Ensure the final solution is clear and free of particulates.

» Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, dispense the
stock solution into smaller, single-use aliquots in sterile polypropylene tubes.[4][7][8]

» Store Properly: Immediately place the aliquots in the appropriate storage conditions as
outlined in the storage guidelines below.

Table 2: Quick Reference for Preparing (Z)-SU14813 Stock Solutions in DMSO

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b10752378?utm_src=pdf-body
https://www.benchchem.com/product/b10752378?utm_src=pdf-body
https://www.benchchem.com/product/b10752378?utm_src=pdf-body
https://www.medchemexpress.com/SU14813.html
https://www.medchemexpress.com/SU14813-maleate.html
https://www.selleckchem.com/products/su14813.html
https://www.medchemexpress.com/SU14813.html
https://www.medchemexpress.com/SU14813-maleate.html
https://www.benchchem.com/product/b10752378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Mass of (Z)-SU14813

Desired Concentration Volume .
Required
1mM 1mL 0.44 mg
5 mM 1mL 2.21mg
10 mM 1mL 4.43 mg

| 10 MM | 5mL | 22.12 mg |

Storage and Stability Guidelines

Proper storage is essential to maintain the integrity and activity of (Z)-SU14813.
Recommendations for both the solid compound and prepared stock solutions are provided
below.

Table 3: Recommended Storage Conditions for (Z)-SU14813

Storage - .
Form Stability Period Source(s)
Temperature
Powder (Solid) -20°C Up to 3 years [11[4]
4°C Up to 2 years [1]
Stock Solution (in
-80°C 6 months to 2 years 21141171

DMSO)

| | -20°C | 1 month to 1 year |[2][4][7] |
Key Storage Recommendations:

e Avoid Freeze-Thaw Cycles: Aliquoting the stock solution is the most effective way to
preserve its stability.[4][7][8]

» Working Solutions: Working solutions for cell-based assays or in vivo studies should be
prepared fresh from a stock aliquot for each experiment.[7][8]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b10752378?utm_src=pdf-body
https://www.benchchem.com/product/b10752378?utm_src=pdf-body
https://file.medchemexpress.eu/batch_PDF/HY-10501/SU14813-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/su14813.html
https://file.medchemexpress.eu/batch_PDF/HY-10501/SU14813-DataSheet-MedChemExpress.pdf
https://probechem.com/products_SU14813.html
https://www.selleckchem.com/products/su14813.html
https://www.medchemexpress.com/SU14813.html
https://probechem.com/products_SU14813.html
https://www.selleckchem.com/products/su14813.html
https://www.medchemexpress.com/SU14813.html
https://www.selleckchem.com/products/su14813.html
https://www.medchemexpress.com/SU14813.html
https://www.medchemexpress.com/SU14813-maleate.html
https://www.medchemexpress.com/SU14813.html
https://www.medchemexpress.com/SU14813-maleate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

« DMSO Concentration in Assays: When preparing working solutions, ensure the final
concentration of DMSO in the experimental medium is low (typically <0.1%) to avoid solvent-

induced cellular artifacts.[9]

Workflow Visualization

The following diagram illustrates the standard workflow for preparing and storing the (Z)-
SU14813 stock solution.
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Caption: Workflow for preparing and storing (Z)-SU14813 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes: Preparation and Storage of (2)-
SU14813 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752378#how-to-prepare-z-su14813-stock-solution-
and-store-it]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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